Cas no 1753-30-6 (Benzo[d][1,2,3]thiadiazol-7-amine)

• Product Name: Benzo[d][1,2,3]thiadiazol-7-amine
• CAS No: 1753-30-6
• MF: C₆H₅N₃S
• MW: 151.188998937607
• MDL: MFCD20690902
• CID: 2157922
• PubChem ID: 22639593
• Update Time: 2025-06-25

Benzo[d][1,2,3]thiadiazol-7-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[d][1,2,3]thiadiazol-7-amine
• Benzo[1,2,3]thiadiazol-7-ylamine
• 7-aminobenzothiadiazole
• 1753-30-6
• 1,2,3-Benzothiadiazol-7-amine
• CS-0375658
• SCHEMBL660265
• DB-229860

• MDL： MFCD20690902
• Inchi： 1S/C6H5N3S/c7-4-2-1-3-5-6(4)10-9-8-5/h1-3H,7H2
• InChI Key： XQCZRCITUIOCHI-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2N=N1)N

Computed Properties

• Exact Mass: 151.02041835Da
• Monoisotopic Mass: 151.02041835Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on Benzo[d][1,2,3]thiadiazol-7-amine

Recent Advances in the Study of Benzo[d][1,2,3]thiadiazol-7-amine (CAS: 1753-30-6) and Its Applications in Chemical Biology and Medicine

Benzo[d][1,2,3]thiadiazol-7-amine (CAS: 1753-30-6) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

One of the most notable advancements in the study of Benzo[d][1,2,3]thiadiazol-7-amine is its incorporation into the design of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial efflux pumps, which are often responsible for antibiotic resistance. The study utilized a combination of molecular docking and in vitro assays to identify the most promising candidates, with several derivatives showing MIC values in the low micromolar range against multidrug-resistant Staphylococcus aureus.

In addition to its antimicrobial potential, Benzo[d][1,2,3]thiadiazol-7-amine has also been investigated for its anticancer properties. A recent preprint on bioRxiv reported that this compound can modulate the activity of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various cancers. The researchers employed a high-throughput screening approach to evaluate the compound's effects on cancer cell lines, observing significant reductions in cell proliferation and induction of apoptosis in several models, including breast and lung cancer.

The synthetic accessibility of Benzo[d][1,2,3]thiadiazol-7-amine has further contributed to its popularity in drug discovery. A 2022 paper in Organic Letters detailed an efficient, one-pot synthesis method for this compound, achieving high yields and purity under mild reaction conditions. This methodological advancement is expected to facilitate the broader adoption of this scaffold in medicinal chemistry campaigns, enabling the rapid generation of diverse libraries for biological screening.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Benzo[d][1,2,3]thiadiazol-7-amine derivatives. A recent review in Expert Opinion on Drug Metabolism & Toxicology highlighted issues such as poor solubility and metabolic instability, which may limit their clinical translation. However, ongoing efforts in prodrug design and formulation strategies, such as nanoparticle encapsulation, are addressing these limitations and paving the way for future preclinical studies.

In conclusion, Benzo[d][1,2,3]thiadiazol-7-amine (CAS: 1753-30-6) represents a versatile and promising scaffold in chemical biology and drug discovery. Its demonstrated biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool for developing next-generation therapeutics. Future research should focus on further elucidating its mechanism of action and optimizing its drug-like properties to unlock its full potential in clinical applications.